(6-Chloro-4-((3-fluoro-4-methylphenyl)sulfonyl)quinolin-3-yl)(thiomorpholino)methanone
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Description
(6-Chloro-4-((3-fluoro-4-methylphenyl)sulfonyl)quinolin-3-yl)(thiomorpholino)methanone is a useful research compound. Its molecular formula is C21H18ClFN2O3S2 and its molecular weight is 464.95. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Transformations
Synthesis of Quinolone Derivatives : A study explores the reactions of chloro-fluoroquinoline with different mercapto compounds, leading to the synthesis of various quinolone derivatives. These derivatives have potential applications in the development of nucleoside analogs and other bioactive molecules (Al-Masoudi, 2003).
Fluorophore Development : Another research focuses on the synthesis of novel fluorophores, like 6-methoxy-4-quinolone, which exhibit strong fluorescence across a wide pH range. These compounds hold promise for applications in fluorescent labeling and biomedical analysis (Hirano et al., 2004).
Biological Applications
Antimicrobial and Antimalarial Agents : Quinoline-based triazoles have been synthesized and evaluated for their antimicrobial and antimalarial activities. Such compounds could lead to the development of new treatments for infectious diseases (Parthasaradhi et al., 2015).
Tubulin Polymerization Inhibitors : Research into 2-anilino-3-aroylquinolines has demonstrated potent cytotoxic activity against various cancer cell lines by inhibiting tubulin polymerization. This highlights the compound's potential in cancer therapy (Srikanth et al., 2016).
Analytical Chemistry Applications
- Colorimetric and Fluorescence Sensing : The compound has been studied for its potential in developing pH sensors. A Schiff-base molecule derived from quinoline demonstrates ratiometric fluorescent chemosensor capabilities, useful in various analytical chemistry applications (Halder et al., 2018).
Properties
IUPAC Name |
[6-chloro-4-(3-fluoro-4-methylphenyl)sulfonylquinolin-3-yl]-thiomorpholin-4-ylmethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18ClFN2O3S2/c1-13-2-4-15(11-18(13)23)30(27,28)20-16-10-14(22)3-5-19(16)24-12-17(20)21(26)25-6-8-29-9-7-25/h2-5,10-12H,6-9H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTKANEYMQTULDL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)C2=C3C=C(C=CC3=NC=C2C(=O)N4CCSCC4)Cl)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18ClFN2O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.0 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.